2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide

• IUPAC Name: 2-bromo-N-(4-oxo-2-phenylchromen-6-yl)benzamide
• InChI: InChI=1S/C22H14BrNO3/c23-18-9-5-4-8-16(18)22(26)24-15-10-11-20-17(12-15)19(25)13-21(27-20)14-6-2-1-3-7-14/h1-13H,(H,24,26)
• InChI Key: XOXYHSIFTIIYEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4Br
• Molecular Formula: C22H14BrNO3
• Molecular Weight: 420.3 g/mol

Description

“2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide” is a chemical compound with the molecular formula C22H14BrNO3. It contains a total of 41 atoms, including 14 Hydrogen atoms, 22 Carbon atoms, 1 Nitrogen atom, 3 Oxygen atoms, and 1 Bromine atom.

Scientific Research Applications

Structural Analysis and Intermolecular Interactions

• The compound exhibits significant intermolecular interactions, crucial for its solid-state structure. A study involving its analog, 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, revealed that hydrogen bonds and π-interactions play a vital role in stabilizing its molecular assemblies (Saeed et al., 2020).

Antioxidant Properties

• Some derivatives of 2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide have demonstrated antioxidant activities. These compounds were synthesized and compared with ascorbic acid, showing considerable antioxidant potential (Kadhum et al., 2011).

Antifungal Activity

• Novel derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide, closely related to the primary compound, have shown antifungal activity against specific fungi and yeast. These derivatives were synthesized and characterized, with some exhibiting strong inhibition against common phytopathogenic fungi (Ienascu et al., 2018).

Antiviral and Cytotoxic Activities

• Derivatives of the compound have been synthesized and tested for antiviral activity against various viruses, including HIV, HSV, and vaccinia viruses. Some of these derivatives showed distinct antiviral activities, particularly against Herpes simplex and vaccinia viruses (Selvam et al., 2010).

Antibacterial Activity

• Some 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides, structurally related to this compound, exhibited potent bactericidal effects against methicillin-resistant Staphylococcus aureus (MRSA). These studies demonstrated the potential of these derivatives as effective bactericidal agents (Zadrazilova et al., 2015).